Methyl 2-(2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)acetamido)benzoate

• IUPAC Name: methyl 2-[[2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C19H17F2N3O4/c1-28-18(26)13-4-2-3-5-16(13)22-17(25)11-23-8-9-24(19(23)27)12-6-7-14(20)15(21)10-12/h2-7,10H,8-9,11H2,1H3,(H,22,25)
• InChI Key: CZNPTQRXYAVZCE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CN2CCN(C2=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C19H17F2N3O4
• Molecular Weight: 389.4 g/mol

Description

“Methyl 2-(2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)acetamido)benzoate” is a chemical compound with the molecular formula C19H17F2N3O4 and a molecular weight of 389.359. It contains a total of 43 bonds, including 27 non-H bonds, 15 multiple bonds, 6 rotatable bonds, 3 double bonds, 12 aromatic bonds, 2 six-membered rings, 1 aromatic ester, 1 aliphatic secondary amide, and 1 aliphatic tertiary amide.

Molecular Structure Analysis

The molecule contains a total of 43 bonds, including 27 non-H bonds, 15 multiple bonds, 6 rotatable bonds, 3 double bonds, 12 aromatic bonds, 2 six-membered rings, 1 aromatic ester, 1 aliphatic secondary amide, and 1 aliphatic tertiary amide.

Scientific Research Applications

Enantioselective α-Alkylation of Amino Acids

A study by Aebi and Seebach (1985) outlines a method for the enantioselective α-alkylation of aspartic and glutamic acid through dilithium enolatocarboxylates of related heterocyclic carboxylic acids, a process that can offer insights into the synthesis and manipulation of complex organic compounds such as the one (Aebi & Seebach, 1985).

Antimicrobial and Genotoxic Properties of Benzoimidazole Derivatives

Benvenuti et al. (1997) synthesized and explored the antimicrobial and genotoxic activities of benzoimidazole derivatives, highlighting the potential pharmacological applications of structurally complex molecules (Benvenuti et al., 1997).

Spectroscopic and Quantum Mechanical Studies

Mary et al. (2020) conducted spectroscopic, quantum mechanical studies, and ligand-protein interactions of benzothiazolinone acetamide analogs, underscoring the importance of molecular modeling in understanding the interactions of complex molecules with biological targets (Mary et al., 2020).

Synthesis of 4-Thiazolidinones with Anticancer Activity

Havrylyuk et al. (2010) synthesized a series of 4-thiazolidinones with a benzothiazole moiety and evaluated their antitumor activity, providing a template for the development of new therapeutic agents based on structural modifications of compounds (Havrylyuk et al., 2010).

Aldose Reductase Inhibitors for Diabetic Complications

A study by Saeed et al. (2014) on benzothiazolyl substituted iminothiazolidinones and benzamido-oxothiazolidines as aldose reductase inhibitors highlights the potential of such compounds in addressing diabetic complications, suggesting a potential area of application for the compound of interest (Saeed et al., 2014).